Cas no 12041-79-1 ((3beta,17beta)-3-methylandrost-5-ene-3,17-diol)

• Product Name: (3beta,17beta)-3-methylandrost-5-ene-3,17-diol
• CAS No: 12041-79-1
• MF: C₂₀H₃₂O₂
• MW: 304.466886520386
• CID: 1209298
• PubChem ID: 166035
• Update Time: 2025-04-20

(3beta,17beta)-3-methylandrost-5-ene-3,17-diol Chemical and Physical Properties

Names and Identifiers

• (3beta,17beta)-3-methylandrost-5-ene-3,17-diol
• A,10
• A,13
• A,14
• A,16
• 12041-79-1
• Androstenediol, methyl
• UNII-WT4C6G9FET
• SCHEMBL890558
• 3-METHYLANDROST-5-ENE-3,17-DIOL, (3.BETA.,17.BETA.)-
• ANDROST-5-ENE-3,17-DIOL, 3-METHYL-, (3.BETA.,17.BETA.)-
• Androst-5-ene-3,17-diol, 3-methyl-, (3beta,17beta)-
• 1427208-18-1
• (3S,8R,9S,10R,13S,14S,17S)-3,10,13-Trimethyl-1,2,4,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta(a)phenanthrene-3,17-diol
• (3.BETA.,17.BETA.)-3-METHYLANDROST-5-ENE-3,17-DIOL
• WT4C6G9FET
• 3-Methylandrost-5-ene-3,17-diol, (3beta,17beta)-

• Inchi： 1S/C20H32O2/c1-18(22)10-11-19(2)13(12-18)4-5-14-15-6-7-17(21)20(15,3)9-8-16(14)19/h4,14-17,21-22H,5-12H2,1-3H3/t14-,15-,16-,17-,18-,19-,20-/m0/s1
• InChI Key： KHLDXKQAXIZYBF-RBZZARIASA-N
• SMILES： O[C@H]1CC[C@H]2[C@@H]3CC=C4C[C@](C)(CC[C@]4(C)[C@H]3CC[C@@]21C)O

Computed Properties

• Exact Mass: 304.24036
• Monoisotopic Mass: 304.24
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.11
• Boiling Point: 430.4°C at 760 mmHg
• Flash Point: 192.3°C
• Refractive Index: 1.564
• PSA: 40.46